Cas no 4385-42-6 ( )

  structure
  structure
Product Name: 
CAS No:4385-42-6
MF:C4H4O2S2
MW:148.203358650208
CID:929211
PubChem ID:319007
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1,4-Dithiane-2,5-dione
    • [1,4]Dithian-2,5-dion
    • [1,4]dithiane-2,5-dione
    • AC1L7ZAL
    • NSC260448
    • SureCN1170685
    • Thioglykolid
    • NSC-260448
    • SCHEMBL1170685
    • 4385-42-6
    • DTXSID90312664
    • JISRAAJAPNOYFD-UHFFFAOYSA-N
    •  
    • Inchi: 1S/C4H4O2S2/c5-3-1-7-4(6)2-8-3/h1-2H2
    • InChI Key: JISRAAJAPNOYFD-UHFFFAOYSA-N
    • SMILES: S1C(CSC(C1)=O)=O

Computed Properties

  • Exact Mass: 147.96532
  • Monoisotopic Mass: 147.96527171g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 84.7Ų

Experimental Properties

  • PSA: 34.14
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